Cas no 81134-11-4 (3,7-Decadienedioic acid, dimethyl ester)
81134-11-4 structure
Product Name:3,7-Decadienedioic acid, dimethyl ester
CAS No:81134-11-4
MF:C12H18O4
MW:226.268924236298
CID:704483
PubChem ID:54532998
Update Time:2025-04-19
3,7-Decadienedioic acid, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3,7-Decadienedioic acid, dimethyl ester
- dimethyl deca-3,7-dienedioate
- 81134-11-4
- dimethyl 3,7-decadienedioate
- SCHEMBL11335823
- DTXSID80712013
-
- Inchi: 1S/C12H18O4/c1-15-11(13)9-7-5-3-4-6-8-10-12(14)16-2/h5-8H,3-4,9-10H2,1-2H3
- InChI Key: YXVOMQZYLIMCPJ-UHFFFAOYSA-N
- SMILES: O(C)C(CC=CCCC=CCC(=O)OC)=O
Computed Properties
- Exact Mass: 226.12050905g/mol
- Monoisotopic Mass: 226.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 1.8
- Topological Polar Surface Area: 52.6Ų
3,7-Decadienedioic acid, dimethyl ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
81134-11-4 (3,7-Decadienedioic acid, dimethyl ester) Related Products
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- 13894-61-6(3-Hexenoic acid, methyl ester)
- 818-58-6(Methyl 3-Pentenoate)
- 2396-78-3(Methyl hex-3-enoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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